Cas no 1177356-70-5 ((R)-(+)-Blebbistatin)

• Product Name: (R)-(+)-Blebbistatin
• CAS No: 1177356-70-5
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 1061226
• PubChem ID: 6604910
• Update Time: 2025-04-20

(R)-(+)-Blebbistatin Chemical and Physical Properties

Names and Identifiers

• (R)-(+)-Blebbistatin
• (+)-Blebbistatin
• (3aR)-3a-hydroxy-6-methyl-1-phenyl-2,3-dihydropyrrolo[2,3-b]quinolin-4-one
• Q27145266
• CHEMBL1315589
• NCGC00025281-01
• XWG1958E8I
• 4H-Pyrrolo(2,3-b)quinolin-4-one, 1,2,3,3a-tetrahydro-3a-hydroxy-6-methyl-1-phenyl-, (3aR)-
• SCHEMBL15919292
• DTXSID10424990
• (R)-3A-hydroxy-6-methyl-1-phenyl-3,3a-dihydro-1H-pyrrolo[2,3-b]quinolin-4(2H)-one
• AKOS024456818
• CS-0029060
• (R)-blebbistatin
• (3aR)-3a-hydroxy-6-methyl-1-phenyl-1,2,3,3a-tetrahydro-4H-pyrrolo[2,3-b]quinolin-4-one
• NCGC00381715-01
• HY-107657
• UNII-XWG1958E8I
• J-003661
• Tocris-1760
• CHEBI:75387
• TS-07867
• Blebbistatin, (+)-
• 1177356-70-5
• DA-59425

• MDL： MFCD08460906
• Inchi： 1S/C18H16N2O2/c1-12-7-8-15-14(11-12)16(21)18(22)9-10-20(17(18)19-15)13-5-3-2-4-6-13/h2-8,11,22H,9-10H2,1H3/t18-/m0/s1
• InChI Key： LZAXPYOBKSJSEX-SFHVURJKSA-N
• SMILES： O[C@@]12C(C3C=C(C)C=CC=3N=C1N(C1C=CC=CC=1)CC2)=O

Computed Properties

• Exact Mass: 292.12100
• Monoisotopic Mass: 292.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.90000
• LogP: 2.36330